Cas no 158155-12-5 (2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid)

• Product Name: 2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid
• CAS No: 158155-12-5
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 4606987
• PubChem ID: 20294022
• Update Time: 2024-11-04

2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Hydroxypyridin-3-yl)acetic acid
• 2-(6-oxo-1,6-dihydropyridin-3-yl)acetic acid
• 2-(6-oxo-1H-pyridin-3-yl)acetic acid
• 2-HYDROXYPYRIDINE-5-ACETIC ACID
• 3-Pyridineacetic acid, 1,6-dihydro-6-oxo-
• D86041
• Z2235790653
• 2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid

• Inchi： 1S/C7H7NO3/c9-6-2-1-5(4-8-6)3-7(10)11/h1-2,4H,3H2,(H,8,9)(H,10,11)
• InChI Key： XKPJULDZLXWTEJ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(NC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: -0.8
• Topological Polar Surface Area: 66.4